Cas no 1595973-21-9 (1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine)

1-(4-Fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluoro-2-methylphenylmethyl group attached to the 1-position of a pyrazole ring, with an amine substituent at the 4-position. This compound may serve as a key intermediate in the synthesis of biologically active molecules due to its reactive amine functionality and the electron-withdrawing effects of the fluorine substituent, which can influence binding affinity and metabolic stability. The methyl group on the phenyl ring may enhance lipophilicity, potentially improving membrane permeability. Further studies are required to explore its specific reactivity and utility in targeted applications.
1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine structure
1595973-21-9 structure
Product Name:1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine
CAS No:1595973-21-9
MF:C11H12FN3
MW:205.231485366821
CID:6182526
PubChem ID:114345877
Update Time:2025-05-22

1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine
    • EN300-1105380
    • 1595973-21-9
    • 1-[(4-fluoro-2-methylphenyl)methyl]-1H-pyrazol-4-amine
    • Inchi: 1S/C11H12FN3/c1-8-4-10(12)3-2-9(8)6-15-7-11(13)5-14-15/h2-5,7H,6,13H2,1H3
    • InChI Key: MXCVNTWEWYHTED-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)CN1C=C(C=N1)N

Computed Properties

  • Exact Mass: 205.10152556g/mol
  • Monoisotopic Mass: 205.10152556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8Ų

1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine Pricemore >>

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1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine Related Literature

Additional information on 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine

Introduction to 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine (CAS No. 1595973-21-9)

The compound 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine, identified by the CAS registry number CAS No. 1595973-21-9, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their versatile applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine consists of a pyrazole ring fused with an amine group and a substituted phenyl moiety. The presence of a fluorine atom at the para position and a methyl group at the ortho position on the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile for various chemical reactions. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds, particularly in the development of new pharmaceutical agents.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of heterocyclic compounds. Researchers have demonstrated that pyrazole derivatives like this can be effectively employed in the construction of complex molecular architectures, which are essential for modern drug design. For instance, recent findings suggest that this compound can serve as a precursor for synthesizing novel anti-cancer agents with improved bioavailability and efficacy.

In addition to its role in drug discovery, CAS No. 1595973-21-9 has also shown potential in the field of materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable candidate for developing new catalysts and sensors. Recent breakthroughs in nanotechnology have further underscored its utility in creating advanced materials with tailored properties for applications in electronics and energy storage.

The synthesis of 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The optimization of these reaction conditions has been a focus of recent research efforts, aiming to enhance yield and purity while minimizing environmental impact. Novel methodologies have been developed to streamline the synthesis process, making it more efficient and scalable for industrial applications.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, have been extensively characterized using advanced analytical techniques like NMR spectroscopy and X-ray crystallography. These studies provide critical insights into its behavior under different chemical environments, which is essential for predicting its performance in practical applications.

In conclusion, CAS No. 1595973-21-9, or 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol

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